Cas no 1311998-62-5 (21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]-)
21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]-
- 1311998-62-5
- 5,10,15,20-tetrakis(4-imidazol-1-ylphenyl)-21,23-dihydroporphyrin
- CS-0111005
- 5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine
- E81366
- YSCH0019
- 5,10,15,20-Tetrakis(4-(1H-imidazol-1-yl)phenyl)porphyrin
-
- Inchi: 1S/C56H38N12/c1-9-41(65-29-25-57-33-65)10-2-37(1)53-45-17-19-47(61-45)54(38-3-11-42(12-4-38)66-30-26-58-34-66)49-21-23-51(63-49)56(40-7-15-44(16-8-40)68-32-28-60-36-68)52-24-22-50(64-52)55(48-20-18-46(53)62-48)39-5-13-43(14-6-39)67-31-27-59-35-67/h1-36,61,64H/b53-45-,53-46-,54-47-,54-49-,55-48-,55-50-,56-51-,56-52-
- InChI Key: YSEHAJSQGBWKME-YFLSTINXSA-N
- SMILES: C1(C2C=CC(N3C=NC=C3)=CC=2)=C2C=CC(=N2)C(C2C=CC(N3C=NC=C3)=CC=2)=C2C=CC(N2)=C(C2C=CC(N3C=NC=C3)=CC=2)C2C=CC(N=2)=C(C2C=CC(N3C=NC=C3)=CC=2)C2=CC=C1N2 |c:13,39,59,t:33|
Computed Properties
- Exact Mass: 878.33423926g/mol
- Monoisotopic Mass: 878.33423926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 68
- Rotatable Bond Count: 8
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 129Ų
21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj2354-100mg |
21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]- |
1311998-62-5 | 98% | 100mg |
¥0.0 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181645-100mg |
5,10,15,20-Tetrakis(4-(1H-imidazol-1-yl)phenyl)porphyrin |
1311998-62-5 | 97% | 100mg |
¥434.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181645-250mg |
5,10,15,20-Tetrakis(4-(1H-imidazol-1-yl)phenyl)porphyrin |
1311998-62-5 | 97% | 250mg |
¥824.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181645-1g |
5,10,15,20-Tetrakis(4-(1H-imidazol-1-yl)phenyl)porphyrin |
1311998-62-5 | 97% | 1g |
¥2454.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181645-5g |
5,10,15,20-Tetrakis(4-(1H-imidazol-1-yl)phenyl)porphyrin |
1311998-62-5 | 97% | 5g |
¥9270.00 | 2024-08-09 | |
| Ambeed | A1351748-5g |
5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine |
1311998-62-5 | 97% | 5g |
$1179.0 | 2024-05-30 | |
| Ambeed | A1351748-1g |
5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine |
1311998-62-5 | 95% | 1g |
$266.0 | 2025-02-20 | |
| Aaron | AR01XEHX-100mg |
5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine |
1311998-62-5 | 97% | 100mg |
$41.00 | 2025-02-13 | |
| Aaron | AR01XEHX-250mg |
5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine |
1311998-62-5 | 97% | 250mg |
$91.00 | 2025-02-13 | |
| Aaron | AR01XEHX-1g |
5,10,15,20-Tetrakis[4-(1H-imidazol-1-yl)phenyl]-21H,23H-porphine |
1311998-62-5 | 97% | 1g |
$253.00 | 2025-02-13 |
21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]-
Introduction to 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl] and Its Significance in Modern Chemical Biology
The compound with the CAS number 1311998-62-5, specifically 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl], represents a cutting-edge molecule in the field of chemical biology. This intricate compound has garnered significant attention due to its unique structural properties and potential applications in various biological and pharmaceutical contexts. The porphyrin core of this molecule is a well-known scaffold in biochemistry, widely recognized for its role in natural systems such as hemoglobin and chlorophyll. However, the modification of this core with 4-(1H-imidazol-1-yl)phenyl groups introduces novel functionalities that expand its utility beyond traditional porphyrin-based applications.
In recent years, the development of porphyrin derivatives has seen remarkable advancements, particularly in the realm of photosensitizers for photodynamic therapy (PDT). The introduction of imidazole moieties into the porphyrin framework enhances the electron-donating properties of the molecule, which can be leveraged to improve light absorption and energy transfer efficiency. This modification has been shown to enhance the efficacy of PDT treatments by increasing the singlet oxygen yield upon irradiation. The 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl] structure exemplifies this trend toward designing more sophisticated porphyrin-based agents for therapeutic purposes.
One of the most compelling aspects of this compound is its potential in developing novel diagnostic tools. Porphyrin derivatives are known for their ability to bind metal ions and other biomolecules, making them excellent candidates for imaging applications. The 4-(1H-imidazol-1-yl)phenyl groups on this molecule can be further functionalized to improve binding affinity and specificity for target biomolecules. For instance, recent studies have demonstrated the use of such porphyrins in magnetic resonance imaging (MRI) contrast agents. The ability to tailor the properties of these molecules makes them highly versatile for diagnostic purposes.
Moreover, the compound has shown promise in the field of catalysis. Porphyrins are excellent ligands for transition metals due to their large steric and electronic properties. The 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl] structure can serve as a highly effective ligand for various metal centers, facilitating a wide range of catalytic reactions. These include oxidation reactions, hydrogenation processes, and even organic transformations that are difficult to achieve with conventional catalysts. The enhanced stability and reactivity offered by this porphyrin derivative make it an attractive candidate for industrial applications.
Recent research has also explored the potential of this compound in addressing environmental challenges. Porphyrin-based catalysts have been investigated for their ability to degrade pollutants under ambient conditions. The 4-(1H-imidazol-1-yl)phenyl groups can be designed to selectively interact with specific environmental contaminants, facilitating their breakdown into less harmful substances. This application is particularly relevant in developing sustainable solutions for water and air purification.
The synthesis of 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl] is another area where significant progress has been made. Advanced synthetic methodologies have enabled chemists to construct this complex molecule with high precision and yield. These methods often involve multi-step organic transformations that require careful optimization to ensure regioselectivity and functional group compatibility. The development of efficient synthetic routes is crucial for scaling up production and making these compounds more accessible for research and commercial applications.
In conclusion,21H,23H-Porphine, 5, 10, 15, 20-tetrakis[4-(1H-imidazol-1-yl)phenyl] represents a remarkable advancement in chemical biology with far-reaching implications in medicine, diagnostics, catalysis, and environmental science. Its unique structure and functional properties make it a valuable tool for researchers seeking innovative solutions across multiple disciplines. As our understanding of molecular interactions continues to grow,CAS number 1311998-62-5 will undoubtedly play a pivotal role in shaping the future of chemical biology.
1311998-62-5 (21H,23H-Porphine, 5,10,15,20-tetrakis[4-(1H-imidazol-1-yl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)